Cas no 914349-54-5 (2-(4-Ethylpiperazin-1-ylmethyl)benzoic acid)

• Product Name: 2-(4-Ethylpiperazin-1-ylmethyl)benzoic acid
• CAS No: 914349-54-5
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• MDL: MFCD06797778
• CID: 796653
• PubChem ID: 20993518
• Update Time: 2025-04-19

2-(4-Ethylpiperazin-1-ylmethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethylpiperazin-1-ylmethyl)benzoic acid
• 2-[(4-ethylpiperazin-1-yl)methyl]benzoic acid
• Benzoic acid,2-[(4-ethyl-1-piperazinyl)methyl]-
• 2-((4-Ethylpiperazin-1-yl)methyl)benzoic acid
• 2-(2-METHOXY-4-METHYL-PHENOXY)-ETHYLAMINE
• SBB100444
• AX8159490
• 2-[(4-ethylpiperazinyl)methyl]benzoic acid
• W9454
• ST24027550
• J-505977
• DTXSID20610185
• CS-0151986
• AKOS009530495
• A860401
• 2-(4-Ethylpiperazin-1-ylmethyl)benzoicacid
• DS-0153
• EN300-1196715
• 914349-54-5
• FT-0691499
• DB-001723

• MDL： MFCD06797778
• Inchi： 1S/C14H20N2O2/c1-2-15-7-9-16(10-8-15)11-12-5-3-4-6-13(12)14(17)18/h3-6H,2,7-11H2,1H3,(H,17,18)
• InChI Key： LMGWAELHZKYHGQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1CN1CCN(CC)CC1)=O

Computed Properties

• Exact Mass: 248.15200
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8
• XLogP3: -0.8

Experimental Properties

• Color/Form: No data available
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 382.5±27.0 °C at 760 mmHg
• Flash Point: 185.1±23.7 °C
• Refractive Index: 1.568
• PSA: 43.78000
• LogP: 1.39810

2-(4-Ethylpiperazin-1-ylmethyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage